Cas no 2703756-87-8 (3-Fluoro-5-(trifluoromethoxy)aniline hydrochloride)

• Product Name: 3-Fluoro-5-(trifluoromethoxy)aniline hydrochloride
• CAS No: 2703756-87-8
• MF: C₇H₆ClF₄NO
• MW: 231.575254917145
• CID: 5086052
• PubChem ID: 156022528
• Update Time: 2025-05-24

3-Fluoro-5-(trifluoromethoxy)aniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-(trifluoromethoxy)aniline hydrochloride
• E73889
• 3-fluoro-5-(trifluoromethoxy)aniline;hydrochloride
• 3-Fluoro-5-(trifluoromethoxy)aniline HCl
• BS-48552
• 2703756-87-8

• Inchi： 1S/C7H5F4NO.ClH/c8-4-1-5(12)3-6(2-4)13-7(9,10)11;/h1-3H,12H2;1H
• InChI Key： HPGZKUFUHBVERX-UHFFFAOYSA-N
• SMILES： O(C1C=C(N)C=C(F)C=1)C(F)(F)F.Cl

Computed Properties

• Exact Mass: 231.0074042g/mol
• Monoisotopic Mass: 231.0074042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-Fluoro-5-(trifluoromethoxy)aniline hydrochloride

Research Brief on 3-Fluoro-5-(trifluoromethoxy)aniline Hydrochloride (CAS: 2703756-87-8): Recent Advances and Applications

3-Fluoro-5-(trifluoromethoxy)aniline hydrochloride (CAS: 2703756-87-8) is a fluorinated aniline derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and fluorine substituents, serves as a critical intermediate in the synthesis of various bioactive molecules, including agrochemicals and pharmaceuticals. Recent studies have highlighted its potential in drug discovery, particularly in the development of novel therapeutics targeting central nervous system (CNS) disorders and inflammatory diseases. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, applications, and mechanistic insights.

The synthesis of 3-Fluoro-5-(trifluoromethoxy)aniline hydrochloride has been optimized in recent years to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a scalable and efficient synthetic route involving the fluorination of 5-(trifluoromethoxy)aniline followed by hydrochloride salt formation. The authors reported a yield of 85% with high purity (>98%), making it suitable for large-scale pharmaceutical applications. The compound's structural features, including its electron-withdrawing groups, contribute to its stability and reactivity, enabling its use in diverse chemical transformations.

In pharmaceutical research, 3-Fluoro-5-(trifluoromethoxy)aniline hydrochloride has been employed as a key building block for the development of serotonin receptor modulators. A recent preclinical study (2024) explored its incorporation into novel ligands for the 5-HT_2A receptor, which is implicated in neuropsychiatric disorders such as schizophrenia and depression. The study revealed that derivatives of this compound exhibited high binding affinity and selectivity, with potential therapeutic benefits. Additionally, its role in the synthesis of kinase inhibitors for inflammatory diseases has been investigated, with promising results in in vitro and in vivo models.

Beyond pharmaceuticals, this compound has found applications in agrochemical research. Its trifluoromethoxy group enhances the lipophilicity and metabolic stability of pesticidal agents, as evidenced by a 2023 patent application for a new class of insecticides. The patent highlights the compound's utility in improving the efficacy and environmental profile of agrochemicals, aligning with the growing demand for sustainable pest control solutions.

In conclusion, 3-Fluoro-5-(trifluoromethoxy)aniline hydrochloride (CAS: 2703756-87-8) represents a versatile and valuable intermediate in chemical biology and pharmaceutical research. Recent advancements in its synthesis and applications underscore its potential to contribute to the development of innovative therapeutics and agrochemicals. Future research should focus on expanding its utility in drug discovery and exploring its mechanistic roles in biological systems.